Propyl propionate
Propyl propionate
Propyl propionate is a propanoate ester resulting from the formal condensation of the hydroxy group of propanol with the carboxy group of propanoic acid. It has a role as a human metabolite, a rat metabolite, a biomarker and a fungal metabolite. It derives from a propan-1-ol.
, also known as propyl propanoate or fema 2958, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from propan-1-ol. is a sweet, bitter, and chemical tasting compound that can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease.
, also known as propyl propanoate or fema 2958, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from propan-1-ol. is a sweet, bitter, and chemical tasting compound that can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease.
Brand Name:
Vulcanchem
CAS No.:
106-36-5
VCID:
VC0091320
InChI:
InChI=1S/C6H12O2/c1-3-5-8-6(7)4-2/h3-5H2,1-2H3
SMILES:
CCCOC(=O)CC
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
Propyl propionate
CAS No.: 106-36-5
Main Products
VCID: VC0091320
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
| CAS No. | 106-36-5 |
|---|---|
| Product Name | Propyl propionate |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | propyl propanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-3-5-8-6(7)4-2/h3-5H2,1-2H3 |
| Standard InChIKey | MCSINKKTEDDPNK-UHFFFAOYSA-N |
| SMILES | CCCOC(=O)CC |
| Canonical SMILES | CCCOC(=O)CC |
| Boiling Point | 122.5 °C |
| Density | d0 0.89 0.873-0.879 |
| Melting Point | -75.9 °C -75.9°C |
| Physical Description | Liquid colourless to pale yellow liquid with a fruity (apple, banana, pineapple) odou |
| Description | Propyl propionate is a propanoate ester resulting from the formal condensation of the hydroxy group of propanol with the carboxy group of propanoic acid. It has a role as a human metabolite, a rat metabolite, a biomarker and a fungal metabolite. It derives from a propan-1-ol. , also known as propyl propanoate or fema 2958, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from propan-1-ol. is a sweet, bitter, and chemical tasting compound that can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease. |
| Solubility | 0.05 M 5.3 mg/mL at 25 °C miscible with alcohol, ether, propylene glycol; soluble 1 ml in 200 ml water 1 ml in 1 ml 95% alcohol (in ethanol) |
| Vapor Pressure | 13.94 mmHg |
| PubChem Compound | 7803 |
| Last Modified | Nov 11 2021 |
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